![molecular formula C23H24FN3O3S B2779154 2-(2-((4-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(2-methoxyphenethyl)acetamide CAS No. 1105214-60-5](/img/structure/B2779154.png)
2-(2-((4-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(2-methoxyphenethyl)acetamide
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Description
2-(2-((4-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(2-methoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C23H24FN3O3S and its molecular weight is 441.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds with structural similarities to the one mentioned are often synthesized for their potential biological activities. For example, the synthesis of novel compounds derived from visnaginone and khellinone, which resulted in heterocyclic compounds showing anti-inflammatory and analgesic activities, suggests that structurally related compounds might be explored for similar biological effects. The compounds demonstrated significant inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, with promising analgesic and anti-inflammatory potential (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Antihistaminic and Bronchorelaxant Effects
Another study focused on the synthesis of (4-methoxybenzyl)(1,4,5,6-tetrahydropyrimidin-2-yl)amine hydroiodide and its evaluation for in vitro H1-antihistaminic activity. The compound exhibited a promising bronchorelaxant effect in histamine-contracted guinea pig tracheal chain via H1 receptor antagonism, indicating potential applications in respiratory conditions (Murat Genç, E. Yılmaz, S. Ilhan, Z. Karagoz, 2013).
Anti-inflammatory Activity
Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and showed significant anti-inflammatory activity, which suggests the potential for related compounds to be developed as anti-inflammatory agents (K. Sunder, Jayapal Maleraju, 2013).
properties
IUPAC Name |
2-[2-[(4-fluorophenyl)methylsulfanyl]-4-methyl-6-oxo-1H-pyrimidin-5-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN3O3S/c1-15-19(13-21(28)25-12-11-17-5-3-4-6-20(17)30-2)22(29)27-23(26-15)31-14-16-7-9-18(24)10-8-16/h3-10H,11-14H2,1-2H3,(H,25,28)(H,26,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDODWVGOZMGNTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)SCC2=CC=C(C=C2)F)CC(=O)NCCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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